Cas no 1025590-81-1 (N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine)

N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine is a specialized sulfonyl-based compound featuring a nitroethenyl moiety and a pyrimidin-2-amine group. Its unique structure, incorporating a trifluoromethoxy phenyl substituent, enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The Z-configuration of the nitroethenyl group contributes to its stereoselective properties, while the sulfonyl linkage improves stability under various reaction conditions. This compound is particularly valuable in the development of biologically active molecules due to its electron-withdrawing trifluoromethoxy group, which can influence binding affinity and metabolic resistance. Its well-defined chemical properties make it suitable for targeted applications in medicinal chemistry and material science.
N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine structure
1025590-81-1 structure
Product Name:N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine
CAS No:1025590-81-1
MF:C13H9F3N4O5S
MW:390.294571638107
MDL:MFCD00245010
CID:5176071
Update Time:2026-03-04

N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine
    • MDL: MFCD00245010
    • Inchi: 1S/C13H9F3N4O5S/c14-13(15,16)25-9-2-4-10(5-3-9)26(23,24)11(20(21)22)8-19-12-17-6-1-7-18-12/h1-8H,(H,17,18,19)/b11-8-
    • InChI Key: NFCLWLOJZRJOFG-FLIBITNWSA-N
    • SMILES: C1(N/C=C(/[N+]([O-])=O)\S(C2=CC=C(OC(F)(F)F)C=C2)(=O)=O)=NC=CC=N1

N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB161289-1 g
1-Nitro-2-(pyrimidin-2-ylamino)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)ethene; .
1025590-81-1
1 g
€211.30 2023-07-20
abcr
AB161289-5 g
1-Nitro-2-(pyrimidin-2-ylamino)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)ethene; .
1025590-81-1
5 g
€377.50 2023-07-20
abcr
AB161289-10 g
1-Nitro-2-(pyrimidin-2-ylamino)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)ethene; .
1025590-81-1
10 g
€482.50 2023-07-20
abcr
AB161289-1g
1-Nitro-2-(pyrimidin-2-ylamino)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)ethene; .
1025590-81-1
1g
€211.30 2024-06-12
abcr
AB161289-5g
1-Nitro-2-(pyrimidin-2-ylamino)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)ethene; .
1025590-81-1
5g
€377.50 2024-06-12
abcr
AB161289-10g
1-Nitro-2-(pyrimidin-2-ylamino)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)ethene; .
1025590-81-1
10g
€482.50 2024-06-12

Additional information on N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine

Research Briefing on N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine (CAS: 1025590-81-1)

In recent years, the compound N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine (CAS: 1025590-81-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

The compound, characterized by its unique nitrovinyl sulfone moiety and pyrimidine-2-amine group, has been investigated for its role as a potential inhibitor of key enzymatic pathways. Recent studies have highlighted its ability to interact with cysteine residues in target proteins, making it a promising candidate for the development of covalent inhibitors. The trifluoromethoxy group further enhances its pharmacokinetic properties, contributing to improved metabolic stability and membrane permeability.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting the activity of protein tyrosine phosphatases (PTPs), a class of enzymes implicated in various diseases, including cancer and diabetes. The researchers employed a combination of X-ray crystallography and mass spectrometry to elucidate the binding mode of the compound, revealing a covalent interaction with the catalytic cysteine residue of PTP1B. These findings suggest that 1025590-81-1 could serve as a lead compound for the development of novel PTP inhibitors.

Further investigations have explored the compound's potential in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1025590-81-1 exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These results underscore the versatility of 1025590-81-1 as a multifunctional therapeutic agent.

In addition to its biological activities, recent advancements in the synthetic routes for 1025590-81-1 have been reported. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis that improves yield and reduces the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies, ensuring a sustainable supply of the compound for research and potential therapeutic use.

Despite these promising findings, challenges remain in the development of 1025590-81-1 as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. Future research directions may include structural modifications to enhance selectivity and reduce adverse effects, as well as in vivo studies to evaluate pharmacokinetics and pharmacodynamics in animal models.

In conclusion, N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine (CAS: 1025590-81-1) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting enzymes and microbial pathogens. Continued research and development efforts are essential to fully realize its therapeutic applications and overcome existing challenges.

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